Cas no 1354000-47-7 ([Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid)

• Product Name: [Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid
• CAS No: 1354000-47-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2155796
• Update Time: 2025-05-21

[Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Isopropyl-((s)-1-methyl-piperidin-3-yl)-amino]-acetic acid
• (S)-2-(Isopropyl(1-methylpiperidin-3-yl)amino)acetic acid
• AM95621
• [Isopropyl-((S)-1-methylpiperidin-3-yl)amino]acetic acid
• [Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid

• Inchi： 1S/C11H22N2O2/c1-9(2)13(8-11(14)15)10-5-4-6-12(3)7-10/h9-10H,4-8H2,1-3H3,(H,14,15)/t10-/m0/s1
• InChI Key： PGBPRVGAGWKUNP-JTQLQIEISA-N
• SMILES： OC(CN(C(C)C)[C@@H]1CN(C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 43.8

Additional information on [Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid

Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354000-47-7): A Comprehensive Overview

Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid, identified by its CAS number 1354000-47-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and molecular research. The detailed examination of its chemical properties, synthesis methods, and emerging applications in scientific research provides a comprehensive understanding of its value in modern chemistry.

The structural composition of Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid is intricate, featuring a combination of functional groups that contribute to its unique reactivity and interaction with biological systems. The presence of an isopropyl group, a chiral (S)-methyl-piperidine moiety, and an amino-acetic acid backbone suggests a multifaceted role in chemical transformations and biological pathways. This complexity makes it a valuable candidate for studying enzyme mechanisms, receptor interactions, and drug-target dynamics.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of how Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid interacts with biological targets. These studies have revealed that the chiral center and the piperidine ring contribute significantly to the compound's binding affinity and specificity. Such insights are crucial for designing molecules with improved pharmacological profiles, including enhanced efficacy and reduced side effects.

The synthesis of Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Recent methodologies have focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Techniques such as asymmetric catalysis and enantioselective synthesis have been particularly effective in achieving high enantiomeric purity, which is essential for pharmaceutical applications.

One of the most promising areas of research involving Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid is its potential use as a precursor in the development of novel therapeutic agents. Its structural features make it a versatile building block for designing molecules targeting various diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes. For instance, studies have explored its role in modulating neurotransmitter receptors due to the presence of the piperidine ring, which is known to interact with central nervous system targets.

The pharmacokinetic properties of Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid are also subjects of extensive investigation. Understanding how this compound is metabolized and excreted in vivo is critical for developing safe and effective drugs. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to track metabolic pathways and identify key intermediates. These findings are instrumental in predicting drug efficacy and toxicity.

In addition to its pharmaceutical applications, Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid has shown potential in chemical biology research. Its ability to interact with specific enzymes and proteins makes it a valuable tool for studying cellular processes at the molecular level. Researchers are utilizing this compound to develop probes that can visualize and manipulate biological systems with high precision.

The future directions for research on Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid are vast and exciting. With the continued advancement of synthetic chemistry and biotechnology, new opportunities for exploring its applications are emerging. Collaborative efforts between academia and industry are likely to drive innovation, leading to the development of next-generation therapeutics that address unmet medical needs.

In conclusion, Isopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354000-47-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure, versatile reactivity, and potential applications in drug development underscore its importance in modern science. As research progresses, this compound will continue to play a pivotal role in uncovering new therapeutic strategies and deepening our understanding of biological systems.